Cas no 40428-86-2 (9H-Purin-6-amine,sodium salt (1:1))

• Product Name: 9H-Purin-6-amine,sodium salt (1:1)
• CAS No: 40428-86-2
• MF: C₅H₄N₅Na
• MW: 157.108530044556
• CID: 329386
• PubChem ID: 136171034
• Update Time: 2025-04-19

9H-Purin-6-amine,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,sodium salt (1:1)
• adenine, monosodium salt
• sodium,purin-1-id-6-amine
• DTXSID40193440
• 40428-86-2
• Adenine,monosodium salt
• EINECS 254-916-2

• Inchi： 1S/C5H4N5.Na/c6-4-3-5(9-1-7-3)10-2-8-4;/h1-2H,(H2-,6,7,8,9,10);/q-1;+1
• InChI Key： GDQWMVUOVOVACL-UHFFFAOYSA-N
• SMILES： [Na+].N1C=NC2=C1C(=N)[N-]C=N2

Computed Properties

• Exact Mass: 157.03643943g/mol
• Monoisotopic Mass: 157.03643943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų